Cas no 111035-65-5 (Annonacin)

Annonacin structure

Product Name:Annonacin

CAS No:111035-65-5

MF:C₃₅H₆₄O₇

MW:596.878472328186

MDL:MFCD27664980

CID:172572

PubChem ID:354398

Update Time:2025-04-19

Annonacin Chemical and Physical Properties

Names and Identifiers

- 2(5H)-Furanone,5-methyl-3-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-,(5S)-
- Annonacin
- (2S)-2-methyl-4-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one
- 2(5H)-Furanone,5-methyl-3-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl
- annonacin A
- (+)-Annonacin
- (5S)-5-Methyl-3-[(2R,8R,13R)-2,8,13-trihydroxy-13-[[(2R)-tetrahydro-5α-[(R)-1-hydroxytridecyl]furan]-2β-yl]tridecyl]-2(5H)-furanone
- DTXSID20892989
- C20213
- 40372ET6TM
- CS-0023456
- B83674F237
- UNII-40372ET6TM
- HY-N2877
- 2(5H)-FURANONE, 5-METHYL-3-((2R,8R,13R)-2,8,13-TRIHYDROXY-13-((2R,5R)-TETRAHYDRO-5-((1R)-1-HYDROXYTRIDECYL)-2-FURANYL)TRIDECYL)-, (5S)-
- NSC606194
- (5S)-5-METHYL-3-((2R,8R,13R)-2,8,13-TRIHYDROXY-13-((2R,5R)-TETRAHYDRO-5-((1R)-1-HYDROXYTRIDECYL)-2-FURANYL)TRIDECYL)-2(5H)-FURANONE
- CHEMBL67945
- AKOS040741150
- NS00075405
- NSC-606194
- Q2058866
- SCHEMBL14666180
- NCI60_004657
- MS-30588
- 111035-65-5
- 2(5H)-Furanone, 5-methyl-3-(2,8,13-trihydroxy-13-(tetrahydro-5-(1-hydroxytridecyl)-2-furanyl)tridecyl)-
- Annonacin 1
- Howiicin A
- (+)-Asitrilobin B
- cis-Annonacin
- DA-70880
- MDL： MFCD27664980
- Inchi： 1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-31(38)33-23-24-34(42-33)32(39)22-17-16-19-29(36)18-13-12-14-20-30(37)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3/t27-,29+,30+,31+,32+,33+,34+/m0/s1
- InChI Key： XNODZYPOIPVPRF-CGWDHHCXSA-N
- SMILES： O1[C@@H]([C@@H](CCCCCCCCCCCC)O)CC[C@@H]1[C@@H](CCCC[C@@H](CCCCC[C@H](CC1C(=O)O[C@@H](C)C=1)O)O)O

Computed Properties

Exact Mass: 596.46500
Monoisotopic Mass: 596.46520438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 42
Rotatable Bond Count: 26
Complexity: 726
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.4
Topological Polar Surface Area: 116Å²

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 756.2±55.0 °C at 760 mmHg
Flash Point: 227.0±25.0 °C
PSA: 116.45000
LogP: 7.06130
Vapor Pressure: 0.0±5.8 mmHg at 25°C

Annonacin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Annonacin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A293640-1mg	(+/-) Annonacin (Mixture of Isomers)	111035-65-5		1mg	$ 190.00	2023-04-19
TRC	A293640-10mg	(+/-) Annonacin (Mixture of Isomers)	111035-65-5		10mg	$ 1499.00	2023-04-19
MedChemExpress	HY-N2877-5mg	Annonacin	111035-65-5	≥97.0%	5mg	￥14500	2023-08-31
ChemScence	CS-0023456-5mg	Annonacin	111035-65-5	≥97.0%	5mg	$1450.0	2022-04-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20648-1mg	Annonacin	111035-65-5	98%	1mg	￥2562.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20648-500ug	Annonacin	111035-65-5	98%	500ug	￥1400.00	2023-09-09
ChemScence	CS-0023456-1mg	Annonacin	111035-65-5	≥97.0%	1mg	$490.0	2022-04-28
MedChemExpress	HY-N2877-1mg	Annonacin	111035-65-5	≥95.0%	1mg	￥4900	2024-04-20
eNovation Chemicals LLC	D540916-5mg	(2S)-2-methyl-4-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one	111035-65-5	95%	5mg	$1100	2024-06-05
Ambeed	A802275-5mg	Annonacin	111035-65-5	98+%	5mg	$762.0	2024-06-02